Cas no 947179-42-2 (tert-Butyl (5-bromo-4-methylthiazol-2-yl)carbamate)

Tert-Butyl (5-bromo-4-methylthiazol-2-yl)carbamate is a brominated thiazole derivative featuring a carbamate-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the bromo substituent enhances its reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, facilitating controlled synthetic modifications. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular frameworks. The compound is typically handled under inert conditions to preserve its reactivity and shelf life.

tert-Butyl (5-bromo-4-methylthiazol-2-yl)carbamate structure

947179-42-2 structure

Product Name:tert-Butyl (5-bromo-4-methylthiazol-2-yl)carbamate

CAS No:947179-42-2

MF:C₉H₁₃BrN₂O₂S

MW:293.180720090866

CID:802531

PubChem ID:45117836

Update Time:2025-08-04

tert-Butyl (5-bromo-4-methylthiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (5-bromo-4-methylthiazol-2-yl)carbamate
- Carbamic acid, N-(5-bromo-4-methyl-2-thiazolyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate
- EN300-1877255
- (5-Bromo-4-methyl-thiazol-2-yl)-carbamic acid tert-butyl ester
- Carbamic acid,N-(5-bromo-4-methyl-2-thiazolyl)-, 1,1-dimethylethyl ester
- 947179-42-2
- tert-Butyl(5-bromo-4-methylthiazol-2-yl)carbamate
- TERT-BUTYL 5-BROMO-4-METHYLTHIAZOL-2-YLCARBAMATE
- NTMZSJJTWSSRRG-UHFFFAOYSA-N
- (5-Bromo-4-methylthiazol-2-yl)carbamic acid tert-butyl ester
- SCHEMBL150084
- E79661
- 2-Methyl-2-propanyl (5-bromo-4-methyl-1,3-thiazol-2-yl)carbamate
- DB-217456
- Inchi： 1S/C9H13BrN2O2S/c1-5-6(10)15-7(11-5)12-8(13)14-9(2,3)4/h1-4H3,(H,11,12,13)
- InChI Key： NTMZSJJTWSSRRG-UHFFFAOYSA-N
- SMILES： BrC1=C(C)N=C(NC(=O)OC(C)(C)C)S1

Computed Properties

Exact Mass: 291.98811g/mol
Monoisotopic Mass: 291.98811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 79.5Å²

tert-Butyl (5-bromo-4-methylthiazol-2-yl)carbamate Pricemore >>

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